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Compound of Interest

Compound Name:
[(2-Fluorophenyl)amino]

(oxo)acetic acid

Cat. No.: B1313310 Get Quote

For immediate implementation, --INVALID-LINK--acetic acid and its containers must be treated

as hazardous waste and disposed of through a licensed chemical waste management facility.

Under no circumstances should this compound be discharged into the sanitary sewer system

or disposed of as general solid waste. This guide provides detailed procedures for the safe

handling, storage, and disposal of --INVALID-LINK--acetic acid, ensuring the safety of

laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions
Before handling --INVALID-LINK--acetic acid, it is imperative to be familiar with its hazard

profile. This chemical is classified as hazardous, causing skin and serious eye irritation, and

may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling the compound.
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PPE Item Specification

Gloves Chemical-resistant gloves (e.g., nitrile rubber)

Eye Protection
Safety glasses with side-shields or chemical

goggles[1]

Body Protection Laboratory coat

Respiratory

Use only in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator is

recommended.[1][3]

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation exposure.[1]

Waste Collection and Storage
Proper segregation and storage of chemical waste are critical to prevent accidental reactions

and ensure safe disposal.

Step 1: Waste Identification and Segregation

Designate a specific, clearly labeled, and sealed container for --INVALID-LINK--acetic acid

waste.

The container should be made of a material compatible with the chemical.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Step 2: Labeling

The waste container must be labeled with "Hazardous Waste" and the full chemical name: "--

INVALID-LINK--acetic acid".

Include the CAS Number: 84944-15-0.

Indicate the associated hazards (e.g., "Irritant").
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Step 3: Storage

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area.[1][3]

Keep the container away from incompatible materials.

Store locked up.[1][3]

Disposal Procedure
The primary and recommended disposal method for --INVALID-LINK--acetic acid is through a

licensed hazardous waste disposal service. In-lab treatment is not advised for this type of

halogenated organic compound.[4]

Step 1: Contact Environmental Health and Safety (EHS)

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide them with the necessary information about the waste, including the chemical name,

quantity, and hazard classification.

Step 2: Prepare for Pickup

Ensure the waste container is properly sealed and labeled.

Complete any required waste manifest forms as instructed by your EHS office.

Step 3: Final Disposal

The EHS office or a licensed waste disposal contractor will transport the waste to an

approved waste disposal plant for final treatment and disposal in accordance with local,

state, and federal regulations.[1][3]

Spill and Emergency Procedures
In the event of a spill or exposure, follow these procedures immediately.
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Incident Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

occurs, seek medical advice.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][3]

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing. Call

a poison center or doctor if you feel unwell.[1][3]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[3]

Spill

Prevent further leakage or spillage if it is safe to

do so. Vacuum, sweep up, or absorb with inert

material and place it into a suitable disposal

container.[1] Avoid dust formation.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of --

INVALID-LINK--acetic acid in a laboratory setting.
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Caption: Disposal workflow for --INVALID-LINK--acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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